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Compound of Interest

Compound Name: MF-095

Cat. No.: B15583068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of MF-095 as a negative

control in experiments involving the selective Ubiquitin Specific Protease 30 (USP30) inhibitor,

MF-094.

Introduction
MF-095 is a crucial tool for researchers studying the effects of USP30 inhibition. It is

structurally analogous to the potent and selective USP30 inhibitor, MF-094, but is significantly

less active against USP30. This property makes MF-095 an ideal negative control to distinguish

the specific effects of USP30 inhibition from any potential off-target or compound-related

effects. The primary application of this control is in studies of mitophagy, a cellular process for

the clearance of damaged mitochondria, where USP30 acts as a negative regulator.

Mechanism of Action of the Target: USP30
Ubiquitin Specific Protease 30 (USP30) is a deubiquitinating enzyme (DUB) localized to the

outer mitochondrial membrane. Its primary role is to counteract the ubiquitination of

mitochondrial proteins. In the context of mitophagy, the E3 ligase Parkin ubiquitinates proteins

on the surface of damaged mitochondria, marking them for degradation. USP30 removes these

ubiquitin chains, thereby inhibiting the clearance of dysfunctional mitochondria. Inhibition of

USP30, therefore, is a therapeutic strategy to enhance mitophagy and promote cellular health,

particularly in neurodegenerative diseases like Parkinson's.
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Quantitative Data Summary
The following table summarizes the key quantitative data for MF-094 and its negative control,

MF-095. This information is essential for designing experiments and interpreting results.

Compound Target IC50 (nM)

Recommended
Control
Concentration
(in vitro)

Key
Characteristic
s

MF-094 USP30 120
N/A (Active

Compound)

Potent and

selective inhibitor

of USP30;

enhances

mitophagy.

MF-095 USP30 > 25,000 10 µM

Structurally

related to MF-

094 with

significantly

reduced activity

against USP30;

ideal negative

control.

Signaling Pathway Diagram
The following diagram illustrates the role of USP30 in the mitophagy pathway and the effect of

its inhibition by MF-094.
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In Vitro Mitophagy Assay Workflow

1. Seed mt-Keima expressing cells
in 96-well plate

2. Treat cells with compounds

   - Vehicle (DMSO)
   - MF-094 (e.g., 1-10 µM)

   - MF-095 (10 µM)

3. Induce mitophagy
(e.g., CCCP)

4. Image acquisition
(Dual excitation fluorescence)

5. Analyze acidic/neutral
fluorescence ratio

6. Compare treatment groups

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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